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Dihydrolipoic Acid Storage Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (R)-Dihydrolipoic acid

CAS No.: 119365-69-4

Cat. No.: S541135

Specification Details

Physical State Liquid (can range from clear to slightly cloudy, colorless to light
orangel/yellow) [1]

Recommended Storage Frozen (< 0°C) [1]

Temperature

Inert Gas Requirement Yes (Store under inert gas) [1]

Conditions to Avoid Air (oxygen), Heat [1]

Purity >97.0% (as determined by GC and titration) [1]

Common Storage-Related Issues & Solutions

Here is a troubleshooting guide for problems you might encounter when working with DHLA:

Problem Observed Potential Cause Recommended Solution

Color Change / Degradation due to exposure  Ensure storage under inert gas (e.g., argon or

Discoloration to air or elevated nitrogen) at frozen temperatures. Thaw under
temperatures [1]. an inert atmosphere if possible.
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Problem Observed Potential Cause Recommended Solution

Decreased Purity / Compound decomposition Verify storage conditions are strictly followed.
Poor Experimental from improper handling or Use purity assays (e.g., GC, iodometric
Results storage. titration) to check integrity before use [1].

Handle in a controlled (e.g., glove box)
environment.

Solidification of This is expected behavior as Allow the sample to thaw at room temperature
Sample it is a liquid at room while still sealed. Gently vortex to ensure a
temperature but should be homogeneous solution before use.

stored frozen [1].

Experimental Protocol: Confirming Purity by Titration

The following methodology is adapted from the general specifications for quality control of DHLA [1]. This

protocol can be used to confirm the concentration and integrity of your DHL A sample after storage.

1. Principle: DHLA can be quantified by iodometric titration. Iodine (I2) reacts stoichiometrically with the
thiol (-SH) groups in DHLA, which are oxidized. The endpoint is determined by the appearance of excess

iodine, signaled by a starch indicator.

2. Reagents:

DHLA sample

lodine standard solution (of known concentration)
Starch indicator solution

Appropriate solvent (e.g., ethanol/water mixture)

3. Procedure:

e Accurately weigh a small, known amount of the DHLA sample (e.g., 0.1-0.2 g) and dissolve it in the
solvent.

e Add a few drops of starch indicator solution to the flask.

e Titrate the sample with the standard iodine solution while continuously stirring.

e The endpoint is reached when a persistent blue-black color appears, indicating that all thiol groups
have been oxidized and excess iodine is now present.
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e Perform the same titration in parallel on a blank sample (solvent and indicator only) and subtract the
blank value from your sample result.

4. Calculation: Calculate the purity based on the amount of iodine consumed, the known stoichiometry of

the reaction (2 thiol groups per molecule of DHLA), and the initial mass of the sample.

Stability & Degradation Pathways

The requirement for strict storage stems from DHLA's molecular structure, which contains reactive thiol

groups.

xposure to Air (Oxygen)

Oxidized Form
(e.g., Disulfide)

Click to download full resolution via product page

Diagram: Primary degradation pathways of Dihydrolipoic Acid. Exposure to air leads to oxidation of its

thiol groups, while heat accelerates general decomposition.

e Oxidation by Air: The reduced thiol (-SH) groups in DHLA are highly susceptible to oxidation when
exposed to air, forming disulfide bonds. This converts DHLA back into its oxidized form, alpha-lipoic
acid, and diminishes its potent antioxidant and reducing properties [2] [1].

¢ Sensitivity to Heat: DHLA is classified as heat-sensitive [1]. Elevated temperatures can accelerate
both its oxidation and other decomposition reactions, leading to a loss of function.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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